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Compound of Interest

Compound Name: N-Benzylcyclopropylamine

Cat. No.: B1210318

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzylcyclopropylamine is a versatile bifunctional molecule incorporating both a
secondary amine and a strained cyclopropyl ring. This unique structural combination imparts
distinct reactivity, making it a valuable building block in organic synthesis, particularly in the
construction of pharmaceutically relevant scaffolds. The presence of the benzyl group allows
for easy protection and deprotection of the nitrogen atom, while the cyclopropylamine moiety is
a key pharmacophore in a number of bioactive compounds, including monoamine oxidase
(MAO) inhibitors.[1] This document provides an overview of the applications of N-
Benzylcyclopropylamine in key organic synthesis reactions, complete with experimental
protocols and quantitative data where available.

Application in the Synthesis of Bioactive Molecules

N-Benzylcyclopropylamine serves as a crucial intermediate in the synthesis of various
bioactive compounds. Its utility is prominently highlighted in the preparation of monoamine
oxidase inhibitors.

Synthesis of Encyprate

N-Benzylcyclopropylamine is a key precursor in the synthesis of Encyprate, a monoamine
oxidase inhibitor (MAOI) developed for the treatment of depression. The synthesis involves the
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acylation of N-Benzylcyclopropylamine with ethyl chloroformate.

Reaction Scheme:
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Reactants

N-Benzylcyclopropylamine Ethyl Chloroformate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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